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Introduction

4-[4-(Dimethylamino)phenyl]benzaldehyde, also commonly known as p-
Dimethylaminobenzaldehyde (DMAB), is an organic compound with the chemical formula
CoH11NO.[1][2][3] It is a derivative of benzaldehyde with a dimethylamino group substituted at
the para position. This substitution significantly influences the molecule's electronic properties,
making it a valuable reagent and intermediate in various chemical and analytical applications.
[1] The compound is a crystalline solid, appearing as a yellow to white powder.[2][4][5] It is
widely recognized as the primary component of Ehrlich's reagent, which is used for the
detection of indoles and urobilinogen.[2] Additionally, it serves as an intermediate in the
synthesis of dyes, pharmaceuticals, and other organic compounds.[1]

Chemical Properties

The chemical properties of 4-[4-(Dimethylamino)phenyl]benzaldehyde are summarized in
the tables below, providing a comprehensive overview of its physical characteristics,
spectroscopic data, and safety information.

Table 1: Physical and Chemical Properties
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Molecular Formula CoH11NO [1112][6]

Molecular Weight 149.19 g/mol [6][7]
Yellow to white crystalline

Appearance [21[41[5]
powder

Melting Point 70.7-75°C (11618191

Boiling Point 176 - 177 °C (at 17 mmHg) [1][5]

Density 1.013-1.22 g/cm?3 [41[8]
Slightly soluble in water (0.3

N g/L at 20 °C); Soluble in

Solubility [2][41[61[9]
ethanol, acetone, and
chloroform.

Vapor Pressure <0.1 hPa (at 20 °C) [5][8]

Flash Point 164 °C [2][8]

Autoignition Temperature 445 °C [8]

Table 2: Spectroscopic Data

Technique Data Highlights References
Spectra available from multiple

1H NMR [7][10][11]
sources.
Spectra available from multiple

3C NMR [71012]
sources.
Spectra available from multiple

Infrared (IR) Spectroscopy [13][14][15]
sources.
Mass spectra (electron

Mass Spectrometry (MS) o ) [71[16][17]
ionization) available.

UV/Visible Spectroscopy Amax = 385 nm [5][18]
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Experimental Protocols

Synthesis of 4-[4-(Dimethylamino)phenyl]benzaldehyde
via Vilsmeier-Haack Reaction

A common and efficient method for the synthesis of 4-[4-
(Dimethylamino)phenyl]benzaldehyde is the Vilsmeier-Haack reaction.[19] This reaction
involves the formylation of an electron-rich aromatic ring, in this case, N,N-dimethylaniline,
using a Vilsmeier reagent generated in situ from a substituted amide (like dimethylformamide)
and phosphorus oxychloride.

Detailed Methodology:[19]

o Vilsmeier Reagent Formation: To a flask cooled in an ice bath, add 33.3 g (0.45 mole) of
dimethylformamide. Slowly, and with continuous stirring, add 83.0 g (0.54 mole) of
phosphorus oxychloride dropwise, maintaining the temperature to control the exothermic
reaction.

o Aromatic Formylation: After the addition of phosphorus oxychloride is complete, continue
stirring for a short period. Then, add 55 g (0.45 mole) of N,N-dimethylaniline dropwise to the
reaction mixture.

e Reaction Completion: Once the addition of N,N-dimethylaniline is finished, heat the reaction
mixture to 90°C and maintain this temperature with stirring for 2 hours.

e Work-up and Isolation:

o Cool the reaction mixture and slowly decompose the catalyst by carefully adding 200 ml of
ice water.

o Neutralize the mixture to a weakly alkaline pH by adding approximately 350 g of a 20%
aqueous sodium hydroxide solution.

o Allow the mixture to cool and stand, during which the product will precipitate.

o Collect the precipitated 4-[4-(Dimethylamino)phenyl]benzaldehyde by filtration.
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 Purification: Wash the collected solid thoroughly with water to remove any residual salts and
impurities. Dry the purified product at 50°C. This procedure has been reported to yield
approximately 59.8 g (an 89% yield based on the starting dimethylaniline).[19]

Key Applications and Reaction Mechanisms
Ehrlich's Reagent for Indole Detection

4-[4-(Dimethylamino)phenyl]benzaldehyde is the key component of Ehrlich's reagent, used
to detect compounds containing an indole moiety.[2] The aldehyde's carbonyl group acts as a
strong electrophile, reacting with the electron-rich C2 position of the indole ring in a strong acid
medium to produce a characteristic blue-colored resonance-stabilized carbocationic dye.[2]

Ehrlich's Reagent Reaction Mechanism

Reactants

4-(Dimethylamino)phenyl Product
benzaldehyde

Blue-Colored Adduct
(Resonance Stabilized)
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Click to download full resolution via product page

Caption: Ehrlich's Reagent Reaction Mechanism

Spectrophotometric Determination of Hydrazine

This compound is also utilized for the quantitative determination of hydrazine.[2] It reacts with
hydrazine in a condensation reaction to form 4-dimethylaminobenzalazine, an azo-dye that
exhibits a distinct yellow color.[2] The concentration of hydrazine in a sample can then be
determined by measuring the absorbance of this solution spectrophotometrically at a
wavelength of 457 nm.[2]
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Reaction for Hydrazine Determination
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Caption: Reaction for Hydrazine Determination

Safety and Handling

4-[4-(Dimethylamino)phenyl]benzaldehyde is considered a hazardous substance.[20] It can
cause skin irritation and may lead to an allergic skin reaction.[21] It is also irritating to the eyes
and respiratory system.[20]

Precautions for Safe Handling:[20][22][23]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[21][22] In case of dust formation, use a particulate filter respirator.[22]

o Ventilation: Use in a well-ventilated area. Local and general ventilation should be employed.
[22]

o Handling Practices: Avoid breathing dust and prevent contact with skin and eyes.[20][21] Do
not eat, drink, or smoke in work areas. Wash hands thoroughly after handling.[22]

o Storage: Store in a cool, dry, well-ventilated place.[23] Keep containers tightly closed and
protect from light.[5][23] The compound is stable but sensitive to light and air.[5] It is
incompatible with strong bases and strong oxidizing agents.[5]
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In Case of Accidental Exposure:[21][22]

o Skin Contact: Wash with plenty of water. If skin irritation or rash occurs, seek medical
attention.

e Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, holding the
eyelids apart. Seek medical attention.

 Ingestion: Rinse mouth with water (if the person is conscious) and seek immediate medical
attention. Do not induce vomiting.

 Inhalation: Move the person to fresh air. If symptoms occur, seek medical attention.

This technical guide provides a summary of the chemical properties, synthesis, and key
applications of 4-[4-(Dimethylamino)phenyl]benzaldehyde, intended to support research and
development activities. Always refer to a comprehensive Safety Data Sheet (SDS) before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. para-Dimethylaminobenzaldehyde - Wikipedia [en.wikipedia.org]

3. Human Metabolome Database: Showing metabocard for 4-(Dimethylamino)benzaldehyde
(HMDB0246303) [hmdb.ca]

4. solubilityofthings.com [solubilityofthings.com]

5. 4-Dimethylaminobenzaldehyde | 100-10-7 [chemicalbook.com]

6. 4-(Dimethylamino)benzaldehyde 98 100-10-7 [sigmaaldrich.com]

7. 4-(Dimethylamino)Benzaldehyde | C9H11NO | CID 7479 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.merckmillipore.com/FR/en/product/4-Dimethylaminobenzaldehyde,MDA_CHEM-103058
https://www.chemos.de/import/data/msds/GB_en/100-10-7-A0013285-GB-en.pdf
https://www.benchchem.com/product/b171118?utm_src=pdf-body
https://www.benchchem.com/product/b171118?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/42480
https://en.wikipedia.org/wiki/Para-Dimethylaminobenzaldehyde
https://hmdb.ca/metabolites/HMDB0246303
https://hmdb.ca/metabolites/HMDB0246303
https://www.solubilityofthings.com/4-dimethylaminobenzaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4484990.htm
https://www.sigmaaldrich.com/NP/en/product/aldrich/109762
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_Benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_Benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

8. 4-(Dimethylamino)benzaldehyde CAS 100-10-7 | 103058 [merckmillipore.com]

9. 4-(Dimethylamino) Benzaldehyde (Reag. USP, Ph. Eur.) for analysis, ACS
[itwreagents.com]

e 10. 4-Dimethylaminobenzaldehyde(100-10-7) 1H NMR [m.chemicalbook.com]

e 11. researchgate.net [researchgate.net]

e 12.rsc.org [rsc.org]

e 13. Benzaldehyde, 4-(dimethylamino)- [webbook.nist.gov]

e 14. 4-Dimethylaminobenzaldehyde(100-10-7) IR Spectrum [m.chemicalbook.com]
e 15. researchgate.net [researchgate.net]

e 16. Benzaldehyde, 4-((4-(dimethylamino)phenyl)azo)- [webbook.nist.gov]

e 17. Benzaldehyde, 4-(dimethylamino)- [webbook.nist.gov]

» 18. Benzaldehyde, 4-(dimethylamino)- [webbook.nist.gov]

e 19. prepchem.com [prepchem.com]

e 20. bio.vu.nl [bio.vu.nl]

e 21. 4-(Dimethylamino)benzaldehyde CAS 100-10-7 | 103058 [merckmillipore.com]
e 22. chemos.de [chemos.de]

o 23. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-[4-
(Dimethylamino)phenyl]benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171118#4-4-dimethylamino-phenyl-benzaldehyde-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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